Cas no 61444-26-6 (1,3-dimethyl-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

1,3-dimethyl-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione structure
61444-26-6 structure
Product Name:1,3-dimethyl-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
CAS No:61444-26-6
MF:C10H12N4O2
MW:220.22788143158
MDL:MFCD01682367
CID:954505
PubChem ID:101446
Update Time:2025-04-19

1,3-dimethyl-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

    • 1,3-dimethyl-7-(prop-2-en-1-yl)-3,7-dihydro-1H-purine-2,6-dione
    • 1,3-dimethyl-7-prop-2-enylpurine-2,6-dione
    • 1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-(2-propenyl)-
    • 7-Allyl-1,3-dimethyl-3,7-dihydro-purine-2,6-dione
    • 7-allyl-1,3-dimethylxanthine
    • 7-Allyltheophylline
    • AC1L2QUV
    • BRN 0226015
    • ChemDiv2_003783
    • N5-allyl-1,3-dimethylxanthine
    • N7-Allyltheophylline
    • N-allyltheophyllin
    • N-allyltheophylline
    • NSC521015
    • SureCN316279
    • Theophylline, 7-allyl-
    • 1,3-dimethyl-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
    • EN300-25466437
    • DTXSID20977008
    • SR-01000457760
    • Z112207588
    • NSC 521015
    • 7-Allyl-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione #
    • CCG-18157
    • PD183069
    • ZGIBYCLLIMGXEZ-UHFFFAOYSA-N
    • Cambridge id 6249500
    • BDBM50025582
    • EU-0074354
    • 1H-PURINE-2,6-DIONE, 3,7-DIHYDRO-1,3-DIMETHYL-7-(2-PROPEN-1-YL)-
    • SCHEMBL316279
    • Q27284792
    • 7H-Purine-2,6(1H,3H)-dione, 7-allyl-1,3-dimethyl-
    • UNII-NC789Z71XR
    • HMS1379L21
    • CHEMBL24289
    • STK868778
    • SR-01000457760-1
    • AKOS000479977
    • 61444-26-6
    • NSC-521015
    • 7-Allyl-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
    • IDI1_002498
    • AN-988/14610002
    • NC789Z71XR
    • 1H-Purine-2, 3,7-dihydro-1,3-dimethyl-7-(2-propenyl)-
    • MDL： MFCD01682367
    • Inchi： 1S/C10H12N4O2/c1-4-5-14-6-11-8-7(14)9(15)13(3)10(16)12(8)2/h4,6H,1,5H2,2-3H3
    • InChI Key： ZGIBYCLLIMGXEZ-UHFFFAOYSA-N
    • SMILES： O=C1C2=C(N=CN2CC=C)N(C)C(N1C)=O

Computed Properties

  • Exact Mass: 220.09616
  • Monoisotopic Mass: 220.09602564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 58.4Ų

Experimental Properties

  • PSA: 58.44
  • LogP: -0.38030

1,3-dimethyl-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-25466437-0.05g
1,3-dimethyl-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
 61444-26-6 95%
0.05g
 $128.0 2024-06-19

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